Cas no 2226828-66-4 (rac-(1R,2R)-2-methoxycyclobutan-1-amine)

• Product Name: rac-(1R,2R)-2-methoxycyclobutan-1-amine
• CAS No: 2226828-66-4
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD29034155
• CID: 5106633
• PubChem ID: 119057054
• Update Time: 2026-03-03

rac-(1R,2R)-2-methoxycyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• trans-2-Methoxy-cyclobutylamine
• rac-(1R,2R)-2-methoxycyclobutan-1-amine

• MDL： MFCD29034155
• Inchi： 1S/C5H11NO/c1-7-5-3-2-4(5)6/h4-5H,2-3,6H2,1H3/t4-,5-/m1/s1
• InChI Key： WUELCKYQWFSJNE-RFZPGFLSSA-N
• SMILES： [C@@H]1(N)CC[C@H]1OC

Additional information on rac-(1R,2R)-2-methoxycyclobutan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-methoxycyclobutan-1-amine (CAS No. 2226828-66-4)

rac-(1R,2R)-2-methoxycyclobutan-1-amine (CAS No. 2226828-66-4) is a chiral amine derivative with significant potential in pharmaceutical and synthetic chemistry. This compound belongs to the cyclobutane family, characterized by a four-membered ring structure, which is increasingly studied for its unique stereochemical properties. The presence of a methoxy group at the 2-position and an amine group at the 1-position makes it a versatile intermediate for drug discovery and asymmetric synthesis. Researchers are particularly interested in its stereospecific reactivity, which is crucial for developing enantioselective catalysts and bioactive molecules.

The growing demand for chiral building blocks in the pharmaceutical industry has spotlighted compounds like rac-(1R,2R)-2-methoxycyclobutan-1-amine. Its rigid cyclobutane backbone offers conformational constraints that are valuable in designing drugs with improved target specificity and metabolic stability. Recent studies highlight its potential in central nervous system (CNS) drug development, where precise stereochemistry is essential for modulating receptor interactions. Additionally, its low molecular weight and high functional group density make it an attractive candidate for fragment-based drug design (FBDD), a trending approach in modern medicinal chemistry.

From a synthetic perspective, rac-(1R,2R)-2-methoxycyclobutan-1-amine serves as a precursor for N-heterocyclic scaffolds, which are pivotal in agrochemicals and materials science. Its strained ring system facilitates ring-opening reactions, enabling the construction of complex architectures. Recent publications have explored its use in photoaffinity labeling and bioconjugation, addressing key challenges in chemical biology. The compound’s solubility in polar solvents further enhances its utility in aqueous-phase reactions, aligning with green chemistry principles.

Market trends indicate rising interest in enantiomerically pure amines, driven by regulatory requirements for chiral drugs. rac-(1R,2R)-2-methoxycyclobutan-1-amine is often resolved into its individual enantiomers using chiral chromatography or enzymatic resolution, techniques frequently searched by synthetic chemists. Its thermal stability (up to 150°C) and compatibility with microwave-assisted synthesis are additional advantages, as these methods reduce reaction times and improve yields—a hot topic in process chemistry forums.

In analytical chemistry, rac-(1R,2R)-2-methoxycyclobutan-1-amine is characterized by NMR spectroscopy and mass spectrometry, with its distinctive fragmentation patterns aiding in structural elucidation. Computational studies, including DFT calculations, predict its conformational preferences and electronic properties, addressing common queries about molecular modeling of strained rings. These insights are critical for optimizing synthetic routes, a recurring theme in AI-driven chemistry platforms.

Safety and handling of rac-(1R,2R)-2-methoxycyclobutan-1-amine follow standard protocols for amine compounds, with emphasis on moisture-sensitive storage and inert atmosphere handling. While not classified as hazardous, its potential irritancy warrants proper PPE, a frequently discussed topic in laboratory safety guidelines. The compound’s biodegradability profile is under investigation, reflecting the industry’s focus on sustainable chemistry.

Future applications of rac-(1R,2R)-2-methoxycyclobutan-1-amine may expand into peptide mimetics and macrocyclic therapeutics, areas gaining traction due to their ability to target "undruggable" proteins. Its commercial availability from specialty chemical suppliers ensures accessibility for academic and industrial researchers, who often search for CAS No. 2226828-66-4 alongside terms like "chiral amine supplier" or "cyclobutane derivatives".